Cas no 83969-06-6 (5-methoxy-1,3,3-trimethyl-2-[2-(1-methyl-2-phenyl-1h-indol-3-yl)vinyl]-3h-indolium acetate)

• Product name: 5-methoxy-1,3,3-trimethyl-2-[2-(1-methyl-2-phenyl-1h-indol-3-yl)vinyl]-3h-indolium acetate
• CAS No: 83969-06-6
• MF: C₃₁H₃₂N₂O₃
• MW: 480.597388267517
• CID: 888929
• PubChem ID: 135832082

5-methoxy-1,3,3-trimethyl-2-[2-(1-methyl-2-phenyl-1h-indol-3-yl)vinyl]-3h-indolium acetate Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-1,3,3-trimethyl-2-[2-(1-methyl-2-phenyl-1h-indol-3-yl)vinyl]-3h-indolium acetate
• 5-methoxy-1,3,3-trimethyl-2-[2-(1-methyl-2-phenylindol-1-ium-3-ylidene)ethylidene]indole,acetate
• NS00090781
• 5-Methoxy-1,3,3-trimethyl-2-(2-(1-methyl-2-phenyl-1H-indol-3-yl)vinyl)-3H-indolium acetate
• EINECS 281-583-0
• DTXSID60232865
• 5-Methoxy-1,3,3-trimethyl-2-(2-(1-methyl-2-phenyl-1H-indol-3-yl)vinyl)-3H-indol-1-ium acetate
• 83969-06-6

• Inchi： InChI=1S/C29H29N2O.C2H4O2/c1-29(2)24-19-21(32-5)15-17-26(24)30(3)27(29)18-16-23-22-13-9-10-14-25(22)31(4)28(23)20-11-7-6-8-12-20;1-2(3)4/h6-19H,1-5H3;1H3,(H,3,4)/q+1;/p-1
• InChI Key： GFMILANCGJPXTG-UHFFFAOYSA-M
• SMILES： CC(=O)[O-].CC1(C2=C(C=CC(=C2)OC)[N+](=C1C=CC3=C(N(C4=CC=CC=C43)C)C5=CC=CC=C5)C)C

Computed Properties

• Exact Mass: 480.24129289g/mol
• Monoisotopic Mass: 480.24129289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 36
• Rotatable Bond Count: 4
• Complexity: 759
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.3Ų